Cas no 1052271-60-9 (8-bromoimidazo[1,5-a]pyridine)
8-bromoimidazo[1,5-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 8-BROMO-IMIDAZO[1,5-A]PYRIDINE
- 8-bromoimidazo[1,5-a]pyridine
- CSB27160
- CS-0128016
- SCHEMBL661822
- BS-14242
- SY059184
- Z1255402010
- MFCD18074254
- AKOS023574713
- YETMJXPCEJHPRW-UHFFFAOYSA-N
- DB-114137
- P19207
- 1052271-60-9
- EN300-1472325
- AMY17296
-
- MDL: MFCD18074254
- Inchi: 1S/C7H5BrN2/c8-6-2-1-3-10-5-9-4-7(6)10/h1-5H
- InChI Key: YETMJXPCEJHPRW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CN2C=NC=C21
Computed Properties
- Exact Mass: 195.96361g/mol
- Monoisotopic Mass: 195.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.3Ų
8-bromoimidazo[1,5-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JF542-100mg |
8-bromoimidazo[1,5-a]pyridine |
1052271-60-9 | 97% | 100mg |
723.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JF542-250mg |
8-bromoimidazo[1,5-a]pyridine |
1052271-60-9 | 97% | 250mg |
2889CNY | 2021-05-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | MY1305-5g |
8-bromoH-imidazo[1,5-a]pyridine |
1052271-60-9 | 95% | 5g |
$1471 | 2023-09-07 | |
| Chemenu | CM289823-250mg |
8-Bromoimidazo[1,5-a]pyridine |
1052271-60-9 | 95%+ | 250mg |
$287 | 2023-01-08 | |
| Chemenu | CM289823-1g |
8-Bromoimidazo[1,5-a]pyridine |
1052271-60-9 | 95%+ | 1g |
$600 | 2023-01-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JF542-200mg |
8-bromoimidazo[1,5-a]pyridine |
1052271-60-9 | 97% | 200mg |
1808.0CNY | 2021-07-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY059184-1g |
8-Bromoimidazo[1,5-a]pyridine |
1052271-60-9 | ≥95% | 1g |
¥1828.0 | 2023-09-15 | |
| Chemenu | CM289823-250mg |
8-Bromoimidazo[1,5-a]pyridine |
1052271-60-9 | 95+% | 250mg |
$477 | 2021-08-18 | |
| Chemenu | CM289823-1g |
8-Bromoimidazo[1,5-a]pyridine |
1052271-60-9 | 95+% | 1g |
$1198 | 2021-08-18 | |
| Matrix Scientific | 219664-10g |
8-Bromoimidazo[1,5-a]pyridine, 95% min |
1052271-60-9 | 95% | 10g |
$735.00 | 2023-09-06 |
8-bromoimidazo[1,5-a]pyridine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 8-bromoimidazo[1,5-a]pyridine
Introduction to 8-bromoimidazo[1,5-a]pyridine (CAS No. 1052271-60-9)
8-bromoimidazo[1,5-a]pyridine, with the chemical formula C₈H₅BrN₃, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a bromine substituent at the 8-position enhances its utility as a versatile intermediate in synthetic chemistry and drug development.
The CAS No. 1052271-60-9 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of an imidazole ring fused with a pyridine ring, with a bromine atom attached to the pyridine ring at the 8-position. This specific arrangement imparts unique electronic and steric properties, making it a valuable building block for constructing more complex molecules.
In recent years, 8-bromoimidazo[1,5-a]pyridine has been extensively studied for its potential applications in medicinal chemistry. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the synthesis of diverse pharmacophores. These reactions are pivotal in the development of novel therapeutic agents targeting various diseases.
One of the most compelling aspects of 8-bromoimidazo[1,5-a]pyridine is its role in the discovery and development of small-molecule inhibitors. Researchers have leveraged its scaffold to design compounds with inhibitory activity against enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other therapeutic targets.
The pharmaceutical industry has shown particular interest in 8-bromoimidazo[1,5-a]pyridine due to its versatility and synthetic accessibility. Its incorporation into drug candidates has led to several promising candidates entering preclinical and clinical trials. The ability to modify its structure through various chemical transformations allows for fine-tuning of biological activity, solubility, and pharmacokinetic properties.
Recent advancements in computational chemistry have further enhanced the understanding of 8-bromoimidazo[1,5-a]pyridine's interactions with biological targets. Molecular modeling studies have provided insights into how modifications at different positions of the molecule can influence binding affinity and selectivity. These insights are crucial for optimizing lead compounds into viable drug candidates.
The synthesis of 8-bromoimidazo[1,5-a]pyridine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by bromination at the desired position. The efficiency and scalability of these synthetic pathways are critical factors in industrial production.
Industrial applications of 8-bromoimidazo[1,5-a]pyridine extend beyond pharmaceuticals. It is also used as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to serve as a precursor for high-value compounds makes it an attractive choice for chemical manufacturers seeking innovative solutions.
The environmental impact of producing and using 8-bromoimidazo[1,5-a]pyridine is another area of growing interest. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally responsible chemical manufacturing.
In conclusion, 8-bromoimidazo[1,5-a]pyridine (CAS No. 1052271-60-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for drug discovery and chemical synthesis. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.
1052271-60-9 (8-bromoimidazo[1,5-a]pyridine) Related Products
- 1052271-64-3(8-bromo-3-methyl-Imidazo[1,5-a]pyridine)
- 90001-34-6(4-Bromo-1,5-naphthyridine)
- 69038-75-1(4,6-Dibromo-1H-benzo[d]imidazole)
- 1239880-00-2(6-Bromoimidazo[1,5-a]pyridine)
- 28279-49-4(6-bromo-3H-imidazo[4,5-b]pyridine)
- 1378816-68-2(7-Bromo-5H-pyrrolo[3,2-d]pyrimidine)
- 90993-26-3(7-bromo-3H-imidazo[4,5-c]pyridine)
- 1207174-85-3(7-Bromo-3H-imidazo[4,5-b]pyridine)
- 929074-39-5(7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine)
- 83741-35-9(4-bromo-1H-1,3-benzodiazole)